2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNOS/c1-12(2)15-5-3-4-6-16(15)19-17(20)11-21-14-9-7-13(18)8-10-14/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: RKPXSGQIGVJDIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide, also known as CAY10566, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thioacetamide derivatives and has been shown to possess various biological activities, including anti-inflammatory and analgesic effects.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to possess various biological activities that make it a promising candidate for therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Furthermore, 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. These findings suggest that 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide may have potential therapeutic applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Mechanism of Action

The exact mechanism of action of 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide is not fully understood. However, it has been suggested that 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide may exert its anti-inflammatory and analgesic effects by inhibiting the activation of nuclear factor-kappa B (NF-κB). NF-κB is a transcription factor that plays a key role in the regulation of immune and inflammatory responses. Inhibition of NF-κB activation by 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide may lead to the downregulation of pro-inflammatory cytokines and chemokines, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Furthermore, 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to reduce pain behavior in animal models of acute and chronic pain. These findings suggest that 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide may have potential therapeutic applications in the treatment of inflammatory diseases and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide in lab experiments is its well-defined chemical structure, which allows for accurate dosing and reproducibility of results. Furthermore, 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide has been shown to be stable under various experimental conditions, which makes it suitable for use in long-term studies. However, one of the limitations of using 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide in lab experiments is its limited solubility in aqueous solutions, which may require the use of organic solvents for its administration.

Future Directions

There are several future directions for the research on 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide. One direction is to investigate its potential therapeutic applications in the treatment of inflammatory diseases and pain in humans. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Furthermore, it would be interesting to investigate the pharmacokinetics and pharmacodynamics of 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide in humans to determine its safety and efficacy. Finally, the synthesis of analogs of 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide may lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide involves the reaction of 2-isopropylphenylamine with 4-chlorobenzenethiol in the presence of acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound. This method has been optimized to yield a high purity product and has been used in various studies to obtain 2-[(4-chlorophenyl)thio]-N-(2-isopropylphenyl)acetamide for further research.